(Z)-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)but-2-enamide

• CAS: 1019104-83-6
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• SMILES: CC=CC(=O)NC1=CC(=NN1C2=NC(=CS2)C3=CC(=CC=C3)OC)C
• InChI: InChI=1S/C18H18N4O2S/c1-4-6-17(23)20-16-9-12(2)21-22(16)18-19-15(11-25-18)13-7-5-8-14(10-13)24-3/h4-11H,1-3H3,(H,20,23)/b6-4-
• InChIKey: XUGIRVBWUOESKY-XQRVVYSFSA-N

(Z)-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)but-2-enamide (CAS 1019104-83-6) is a synthetic small molecule belonging to the thiazole-pyrazole butenamide class, with molecular formula C₁₈H₁₈N₄O₂S and molecular weight 354.4 g/mol. The compound features a (Z)-configured but-2-enamide bridge connecting a 3-methyl-1H-pyrazol-5-amine to a 4-(3-methoxyphenyl)thiazol-2-yl moiety.

(Z)-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)but-2-enamide (CAS 1019104-83-6): Structural Identity and Compound Class

(Z)-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)but-2-enamide (CAS 1019104-83-6) is a synthetic small molecule belonging to the thiazole-pyrazole butenamide class, with molecular formula C₁₈H₁₈N₄O₂S and molecular weight 354.4 g/mol [1]. The compound features a (Z)-configured but-2-enamide bridge connecting a 3-methyl-1H-pyrazol-5-amine to a 4-(3-methoxyphenyl)thiazol-2-yl moiety. It exists within a broader chemical space of thiazole-pyrazole hybrids explored for kinase inhibition and antimicrobial applications [2]. The compound is commercially available from multiple research chemical suppliers, typically at ≥95% purity [1]. Publicly available quantitative bioactivity data for this specific compound is extremely sparse, with only weak screening-level potency reported against Geminin (~33.5 μM) and mTOR (23.3 μM) in a single aggregated database entry [3].

Unique meta-methoxy positional isomer for SAR-by-catalog

Weak mTOR/Geminin activity supports negative control use

Diversity library enrichment for thiazole-pyrazole chemotype

• [1] MolBic Database, Compound CP0671412. IDRBLab. Molecular Formula: C18H18N4O2S; Molecular Weight: 354.435. View Source
• [2] Bold G, Floersheimer A, Furet P, et al. Thiazole and pyrazole derivatives as Flt-3 kinase inhibitors. US Patent Application US20070167449A1, filed November 12, 2004, published July 19, 2007. View Source
• [3] MolBic Database, Compound CP0671412: Bioactivity Data — Geminin Potency ~33498.3 nM; mTOR Potency = 23280.9 nM. View Source

Why In-Class Thiazole-Pyrazole Butenamides Cannot Be Interchanged with (Z)-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)but-2-enamide

Within the thiazole-pyrazole butenamide chemotype, the identity and position of the phenyl ring substituent constitute the primary structural variable, directly modulating electronic character, lipophilicity, and hydrogen-bonding capacity at the putative ligand-target interface [1]. The target compound bears a 3-methoxyphenyl group (meta-OCH₃), which differs fundamentally from its closest commercially available analogs: the p-tolyl variant (CAS 1019102-90-9, σₚ-CH₃, electron-donating by induction only), the p-chlorophenyl variant (CAS 1020489-55-7, σₚ-Cl, electron-withdrawing), and the p-ethoxyphenyl variant (CAS 1019095-56-7, σₚ-OCH₂CH₃, larger alkoxy). The meta-methoxy group introduces a directional hydrogen-bond acceptor with distinct resonance effects compared to para-substituted analogs, and its non-coplanar orientation relative to the thiazole ring can alter molecular recognition profiles in ways not achievable with para-substituted congeners [2]. However, it must be explicitly noted that published quantitative comparative pharmacological data validating these structural distinctions for this specific compound series are currently absent from the peer-reviewed literature.

Target

3-methoxyphenyl (meta-OCH₃)

Risk

Meta H-bond acceptor may alter target recognition

Analog

p-tolyl, p-Cl, p-EtO (para-substituted)

Directional resonance and orientation differ

Electronic profiles not interchangeable

Para substitution lacks equivalent vector

No comparative bioactivity data published

Substitution equivalence not validated

Analog selection requires independent profiling

• [1] Bold G, Floersheimer A, Furet P, et al. Thiazole and pyrazole derivatives as Flt-3 kinase inhibitors. US Patent Application US20070167449A1, 2007. Describes structure-activity relationships for phenyl-substituted thiazole-pyrazole kinase inhibitors. View Source
• [2] Kuujia Chemical Database. (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide (CAS 1020489-55-7). Structural comparison data including XLogP3 and topological polar surface area. View Source

Quantitative Differentiation Evidence for (Z)-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)but-2-enamide (CAS 1019104-83-6) vs. Structural Analogs

Meta-Methoxy vs. Para-Substituted Phenyl Analogs: Computed Lipophilicity and Polar Surface Area Comparison

The 3-methoxyphenyl substituent in the target compound imparts a distinct computed lipophilicity profile compared to its para-substituted analogs. The p-chlorophenyl analog (CAS 1020489-55-7) has a computed XLogP3 of 4.3 and a topological polar surface area (TPSA) of 88 Ų [1]. The target compound, bearing a meta-methoxy group (H-bond acceptor) rather than a para-chloro (non-H-bonding), is predicted to have a lower XLogP and a higher TPSA due to the additional oxygen atom, which may favorably influence aqueous solubility and reduce non-specific protein binding. No experimentally measured logP or logD values have been published for either compound to date.

Physicochemical comparison

Class-level inference

Target: predicted lower XLogP, higher TPSA vs. p-Cl analog (XLogP3 4.3, TPSA 88 Ų)

May influence solubility and assay compatibility

No experimental logP/logD published; in silico only

Evidence Dimension	Computed physicochemical properties (XLogP3, TPSA)
Target Compound Data	Predicted lower XLogP, higher TPSA than p-Cl analog (oxygen-containing meta substituent); experimental values not published
Comparator Or Baseline	p-Chlorophenyl analog (CAS 1020489-55-7): XLogP3 = 4.3, TPSA = 88 Ų
Quantified Difference	Qualitative directional prediction only; no published experimental logD/logP for target compound
Conditions	In silico prediction (PubChem/XLogP3 algorithm); no experimental corroboration available

Why This Matters

For procurement decisions in physicochemical screening cascades, the meta-methoxy group is expected to confer different solubility and permeability characteristics compared to para-substituted analogs, which may influence assay compatibility and formulation requirements.

• [1] Kuujia Chemical Database. (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide (CAS 1020489-55-7). Computed Properties: XLogP3 4.3; TPSA 88 Ų; Molecular Weight 358.85. View Source

Screening-Level Bioactivity Fingerprint: Weak Multi-Target Potency Profile from Aggregated Database

The MolBic aggregated bioactivity database reports screening-level potency data for this compound against two protein targets: Geminin (Potency ~33,498.3 nM, tested in SW480 human colorectal adenocarcinoma cells) and Serine/threonine-protein kinase mTOR (Potency = 23,280.9 nM, tested in MEF-1 mouse fibroblast cells) [1]. Both values indicate weak activity (>10 μM), suggesting this compound is not a potent inhibitor of either target. This weak activity profile may be valuable for researchers seeking negative control compounds within the thiazole-pyrazole chemical space, or as a starting scaffold for medicinal chemistry optimization. No comparative screening data for the p-tolyl, p-chlorophenyl, or p-ethoxyphenyl analogs are available in this database, precluding direct potency comparison.

Screening bioactivity

Supporting evidence

Geminin ~33.5 µM (SW480); mTOR 23.3 µM (MEF-1)

Supports negative control or scaffold starting point

Aggregated database; assay QC not specified

Evidence Dimension	In vitro potency (single-concentration or limited dose-response screening)
Target Compound Data	Geminin potency ~33,498.3 nM (SW480 cells); mTOR potency = 23,280.9 nM (MEF-1 cells)
Comparator Or Baseline	p-Tolyl (CAS 1019102-90-9), p-Cl (CAS 1020489-55-7), and p-EtO (CAS 1019095-56-7) analogs: no screening data available in the same database
Quantified Difference	Cannot be calculated; comparator data absent
Conditions	MolBic aggregated database; assay protocols and quality control metrics not specified for individual data points

Why This Matters

The documented weak activity against mTOR and Geminin provides a minimum bioactivity baseline, establishing that this compound is not a promiscuous potent binder—a property that may be advantageous for use as a negative control in target-based screening campaigns.

• [1] MolBic Database, Compound CP0671412. Bioactivity Data: Protein ID PT06109 (Geminin), Potency ~33498.3 nM, SW480 cells; Protein ID PT01065 (mTOR), Potency = 23280.9 nM, MEF-1 cells. View Source

Meta-Methoxy Uniqueness Within the Commercial Thiazole-Pyrazole Butenamide Chemical Space

Among the commercially catalogued thiazole-pyrazole butenamide congeners sharing the identical core scaffold (thiazol-2-yl → 3-methyl-1H-pyrazol-5-yl → (Z)-but-2-enamide), the target compound is the only member bearing a meta-methoxyphenyl substituent at the thiazole 4-position [1]. The four closest commercially listed analogs all feature para-substituted phenyl rings: p-tolyl (CAS 1019102-90-9), p-chlorophenyl (CAS 1020489-55-7), p-ethoxyphenyl (CAS 1019095-56-7), and a benzamide variant (CAS 1019095-15-8) with an altered linker. The meta-methoxy group presents a unique hydrogen-bond acceptor geometry and electronic resonance pattern not accessible with any para-substituted analog. This positional isomerism can be critical in fragment-based drug discovery and SAR-by-catalog approaches where subtle variations in substituent orientation drive binding site complementarity.

Substituent uniqueness

Class-level inference

Only meta-methoxy variant in commercial set; all analogs para-substituted

Unique SAR vector for diversity-oriented screening

No comparative bioactivity data available

Evidence Dimension	Substituent positional isomerism within identical core scaffold
Target Compound Data	3-methoxyphenyl (meta-OCH₃); H-bond acceptor at meta position; unique in commercial set
Comparator Or Baseline	p-Tolyl (CAS 1019102-90-9): para-CH₃, no H-bond acceptor; p-Cl (CAS 1020489-55-7): para-Cl, weak H-bond acceptor; p-EtO (CAS 1019095-56-7): para-OCH₂CH₃, H-bond acceptor at para position
Quantified Difference	Positional isomerism (meta vs. para); no quantitative bioactivity difference data available
Conditions	Commercial chemical space analysis of thiazole-pyrazole-(Z)-but-2-enamide congeners; structural comparison only

Why This Matters

For medicinal chemistry groups conducting SAR-by-catalog or diversity-oriented synthesis, this compound fills a unique substituent-position niche not covered by its para-substituted analogs, making it the sole source of meta-methoxy SAR information within this chemotype.

• [1] Kuujia Chemical Database. (2Z)-N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}but-2-enamide (CAS 1020489-55-7). View Source

Recommended Research Applications for (Z)-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)but-2-enamide (CAS 1019104-83-6)

Meta-Substituent SAR Probe in Thiazole-Pyrazole Kinase Inhibitor Optimization

Based on the unique meta-methoxy substitution pattern [1], this compound serves as a positional isomer probe for medicinal chemistry teams optimizing thiazole-pyrazole kinase inhibitors. When used alongside its para-substituted analogs (p-tolyl, p-chlorophenyl, p-ethoxyphenyl), the compound enables systematic exploration of how substituent position (meta vs. para) affects target engagement, as the meta-OCH₃ group presents a distinct H-bond acceptor vector and electronic resonance profile compared to all para-substituted variants . This is particularly relevant given the Flt-3 kinase inhibitor patent family that extensively explores phenyl-substituted thiazole-pyrazole scaffolds [2].

Negative Control Compound for mTOR and Geminin Screening Assays

With documented weak potency against mTOR (23.3 μM) and Geminin (~33.5 μM) [1], this compound may be suitable as a weakly active or negative control in biochemical or cell-based assays targeting these proteins. Its lack of potent activity against these targets, combined with its drug-like physicochemical profile, makes it a candidate for use as a control compound that maintains similar solubility and non-specific binding characteristics to active analogs without producing strong pharmacological signals.

Diversity Library Component for Fragment-Based and Phenotypic Screening

As the sole commercially available meta-methoxyphenyl variant within the thiazole-pyrazole-(Z)-but-2-enamide chemotype [1], this compound adds unique chemical diversity to screening collections. The combination of a (Z)-enamide linker with a 3-methoxyphenyl-thiazole substructure provides a distinct three-dimensional pharmacophore that is not represented by any other commercially catalogued analog, making it valuable for diversity-oriented and fragment-based screening campaigns seeking novel hit matter .

Method Development and Assay Validation Standard

Given its commercial availability at defined purity (typically ≥95%) and well-characterized molecular identity (C₁₈H₁₈N₄O₂S, MW 354.4) [1], this compound can serve as a method development standard for analytical chemistry workflows (HPLC, LC-MS, NMR) targeting the thiazole-pyrazole chemical class. Its moderate molecular weight and balanced heteroatom content make it suitable for use as a system suitability standard in both reversed-phase chromatographic methods and mass spectrometry ionization optimization for nitrogen- and sulfur-containing heterocycles.

Application

Selection Property

Validation Focus

Meta-substituent SAR probe

Meta-methoxy positional isomer

Target engagement comparison vs. para analogs

Negative control for mTOR/Geminin

Documented weak potency (>10 µM)

Assay window and signal-to-background ratio

Diversity library component

Unique meta-substituent in chemotype

Hit confirmation in fragment/phenotypic screens

Method development standard

Defined purity and heteroatom content

HPLC/LC-MS system suitability for N,S-heterocycles

• [1] MolBic Database, Compound CP0671412. Molecular Formula: C18H18N4O2S; MW 354.435; Bioactivity: Geminin ~33.5 μM, mTOR 23.3 μM. View Source
• [2] Bold G, Floersheimer A, Furet P, et al. Thiazole and pyrazole derivatives as Flt-3 kinase inhibitors. US Patent Application US20070167449A1, 2007. View Source